molecular formula C16H17N5O B3333088 4-(9-benzyl-9H-purin-6-yl)morpholine CAS No. 944063-01-8

4-(9-benzyl-9H-purin-6-yl)morpholine

Cat. No. B3333088
CAS RN: 944063-01-8
M. Wt: 295.34 g/mol
InChI Key: WDNWCHAWRTVFRV-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of 4-BPM can be represented by the SMILES notation: C(c1ccccc1)n1cnc2c(ncnc12)N1CCOCC1 . This indicates that the molecule contains a benzyl group (c1ccccc1) attached to a purine base (n1cnc2c(ncnc12)) and a morpholine ring (N1CCOCC1).

Scientific Research Applications

Chemical and Pharmacological Interest in Morpholine Derivatives

Morpholine derivatives have been recognized for their broad spectrum of pharmacological profiles, which include antimicrobial, anticancer, and anti-inflammatory activities among others. The morpholine ring, due to its unique structural features, has been extensively investigated in drug design and chemical synthesis, contributing to the development of various therapeutic agents. The incorporation of the morpholine moiety into pharmaceutical compounds has been shown to enhance their bioactivity and pharmacokinetic properties, making it a valuable component in medicinal chemistry (Asif & Imran, 2019).

Morpholino Oligos in Gene Function Studies

Morpholino oligos, which are synthetic molecules designed to block access of other molecules to specific sequences within RNA, have been extensively used to inhibit gene function in various model organisms. This approach has been successful in studying gene function, especially in developmental biology, where morpholinos provide a relatively simple and rapid method to assess the roles of specific genes (Heasman, 2002).

Antioxidant Activity and Analytical Methods

Morpholine derivatives have also been investigated for their antioxidant properties. The assessment of antioxidant activity is crucial in various fields including food engineering, medicine, and pharmacy. Various analytical methods, such as the Oxygen Radical Absorption Capacity (ORAC) and the Ferric Reducing Antioxidant Power (FRAP) tests, have been used to determine the antioxidant activity of compounds, including morpholine derivatives. These studies contribute to understanding the potential health benefits of antioxidants in preventing oxidative stress-related diseases (Munteanu & Apetrei, 2021).

Pharmaceutical Applications and Synthetic Approaches

The synthetic approaches and pharmacological attributes of morpholine derivatives have been extensively reviewed, highlighting their significance in the pharmaceutical industry. Morpholine and its analogues exhibit a wide range of pharmacological activities, making them attractive targets for the development of new therapeutic agents. The review of current methodologies in the synthesis of morpholine and its analogues reveals their potential as pharmacophores in drug discovery (Mohammed et al., 2015).

properties

IUPAC Name

4-(9-benzylpurin-6-yl)morpholine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17N5O/c1-2-4-13(5-3-1)10-21-12-19-14-15(17-11-18-16(14)21)20-6-8-22-9-7-20/h1-5,11-12H,6-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WDNWCHAWRTVFRV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C2=NC=NC3=C2N=CN3CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

295.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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